Cas no 1448048-26-7 (N-(4-methylpiperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-(4-methylpiperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1448048-26-7
• MF: C₁₂H₁₆N₈O
• MW: 288.308440208435
• CID: 5983613
• PubChem ID: 71805122
• Update Time: 2025-10-23

N-(4-methylpiperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylpiperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• N-(4-methylpiperazin-1-yl)-6-(1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• AKOS024557536
• F6425-0169
• 1448048-26-7

• Inchi： 1S/C12H16N8O/c1-18-4-6-19(7-5-18)17-12(21)10-2-3-11(16-15-10)20-9-13-8-14-20/h2-3,8-9H,4-7H2,1H3,(H,17,21)
• InChI Key： BTPJALDGRGYCAQ-UHFFFAOYSA-N
• SMILES： C1(C(NN2CCN(C)CC2)=O)=NN=C(N2C=NC=N2)C=C1

Computed Properties

• Exact Mass: 288.14470716g/mol
• Monoisotopic Mass: 288.14470716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.1Ų

Additional information on N-(4-methylpiperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide

Comprehensive Overview of N-(4-methylpiperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide (CAS No. 1448048-26-7)

The compound N-(4-methylpiperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide, identified by its CAS number 1448048-26-7, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a pyridazine core, a 1,2,4-triazole moiety, and a 4-methylpiperazine substituent, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of enzymatic activity, given its structural resemblance to other bioactive compounds.

In recent years, the demand for novel heterocyclic compounds like N-(4-methylpiperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide has surged due to their versatility in medicinal chemistry. The 1,2,4-triazole ring, for instance, is known for its broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. This has led to increased searches for "triazole derivatives in drug design" and "pyridazine-based therapeutics," reflecting the scientific community's focus on innovative pharmacophores.

The structural complexity of CAS 1448048-26-7 also aligns with current trends in personalized medicine and targeted therapies. Its 4-methylpiperazine group enhances solubility and bioavailability, addressing common challenges in drug formulation. Online queries such as "improving drug solubility with piperazine derivatives" highlight the growing interest in optimizing pharmacokinetic properties. Additionally, computational studies and molecular docking simulations have explored its binding affinity with various protein targets, further driving its relevance in virtual screening campaigns.

From a synthetic chemistry perspective, the preparation of N-(4-methylpiperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide involves multi-step organic transformations, including nucleophilic substitution and condensation reactions. Laboratories focusing on "high-yield synthesis of pyridazine carboxamides" or "green chemistry approaches for heterocycles" may find this compound particularly intriguing. Its purity and stability under varying conditions are critical for reproducibility, a topic frequently searched alongside "analytical methods for complex heterocycles."

Beyond its pharmaceutical potential, CAS 1448048-26-7 has sparked interest in material science, particularly in the development of organic semiconductors or ligands for catalysis. The conjugated system within its structure suggests possible applications in optoelectronics, resonating with searches for "organic electronic materials with triazole units." This interdisciplinary appeal underscores the compound's versatility and aligns with the broader shift toward multifunctional molecules in research.

In conclusion, N-(4-methylpiperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to advanced materials—reflect the convergence of chemistry, biology, and engineering. As search trends continue to emphasize "structure-activity relationships in heterocycles" and "emerging scaffolds in medicinal chemistry," this compound is poised to remain a focal point in scientific discourse.